2-[(2-Ethoxyphenyl)amino]-2-oxoethyl 4-aminobenzoate

• IUPAC Name: [2-(2-ethoxyanilino)-2-oxoethyl] 4-aminobenzoate
• InChI: InChI=1S/C17H18N2O4/c1-2-22-15-6-4-3-5-14(15)19-16(20)11-23-17(21)12-7-9-13(18)10-8-12/h3-10H,2,11,18H2,1H3,(H,19,20)
• InChI Key: CAEIYQJCXHYCFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC(=O)C2=CC=C(C=C2)N
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol
• CAS No.: 387837-98-1

Description

2-[(2-Ethoxyphenyl)amino]-2-oxoethyl 4-aminobenzoate is a useful research compound. Its molecular formula is C17H18N2O4 and its molecular weight is 314.341. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Biological Interest

Benzazoles and derivatives, including those with guanidine moieties like 2-aminobenzimidazole, Astemizole, Albendazole, and Carbendazim, exhibit a range of biological activities, from antihistaminic to fungicidal effects. The synthesis and functionalization of these compounds are of significant interest due to their potential as therapeutic agents, highlighting a focus on synthetic chemists in developing new compounds with varied biological activities (Rosales-Hernández et al., 2022).

Antioxidant Activity Methods

The evaluation of antioxidant activity is crucial in various fields, including food engineering and medicine. The study by Munteanu and Apetrei (2021) discusses critical tests used to determine antioxidant capacity, highlighting methods based on hydrogen atom transfer, electron transfer, and mixed approaches. These assays are essential for assessing the kinetics or reaching the equilibrium state of antioxidant activities, underlying the importance of such evaluations in understanding the antioxidant potential of compounds (Munteanu & Apetrei, 2021).

Betalains: Chemistry and Biochemistry

Betalains are another class of compounds, consisting of nitrogenous core structures that form a variety of pigments. These compounds are studied for their role as chemosystematic markers and their potential health benefits due to their safe consumption profile and contributions to health through antioxidant, anti-inflammatory, and neuroprotective properties. The synthesis pathway and biological effects of betalains offer insights into the potential health applications of similarly structured compounds (Khan & Giridhar, 2015).

Advanced Oxidation Processes for Environmental Remediation

The study on the degradation of acetaminophen by Qutob et al. (2022) explores advanced oxidation processes (AOPs) for removing persistent organic pollutants from water, highlighting the generation of various by-products and their biotoxicity. This research underscores the importance of understanding the degradation pathways and potential environmental impacts of synthetic compounds, relevant to the ecological considerations of 2-[(2-Ethoxyphenyl)amino]-2-oxoethyl 4-aminobenzoate and its analogs (Qutob et al., 2022).